Cas no 898761-39-2 ( )

  structure
  structure
Product Name: 
CAS No:898761-39-2
MF:C12H12ClF3O2
MW:280.670693397522
MDL:MFCD07700064
CID:994048
PubChem ID:24726770
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane
    • 5-chloro-1-[2-(trifluoromethoxy)phenyl]pentan-1-one
    • AKOS016022506
    • MFCD07700064
    • 5-chloro-1-(2-(trifluoromethoxy)phenyl)pentan-1-one
    • 898761-39-2
    • DTXSID10645163
    • MS-20959
    • 1-Pentanone, 5-chloro-1-[2-(trifluoromethoxy)phenyl]-
    •  
    • MDL： MFCD07700064
    • Inchi： 1S/C12H12ClF3O2/c13-8-4-3-6-10(17)9-5-1-2-7-11(9)18-12(14,15)16/h1-2,5,7H,3-4,6,8H2
    • InChI Key： NLOUBJYOYSEGBK-UHFFFAOYSA-N
    • SMILES： ClCCCCC(C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

  • Exact Mass: 280.04800
  • Monoisotopic Mass: 280.0477918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 4.17700

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206916-2g
5-chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane
 898761-39-2 97%
2g
 ￡424.00 2022-03-01
abcr
AB366940-1 g
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane; 97%
 898761-39-2
1g
 €417.60 2022-08-31
abcr
AB366940-2 g
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane; 97%
 898761-39-2
2g
 €675.10 2022-08-31
Fluorochem
206916-1g
5-chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane
 898761-39-2 97%
1g
 ￡249.00 2022-03-01
Fluorochem
206916-5g
5-chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane
 898761-39-2 97%
5g
 ￡730.00 2022-03-01
Key Organics Ltd
MS-20959-1G
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane
 898761-39-2 >95%
1g
 £275.00 2025-02-08
Key Organics Ltd
MS-20959-5G
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane
 898761-39-2 >95%
5g
 £714.00 2025-02-08
abcr
AB366940-1g
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane, 97%; .
 898761-39-2 97%
1g
 €469.20 2025-04-15
abcr
AB366940-2g
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane, 97%; .
 898761-39-2 97%
2g
 €747.30 2025-04-15
abcr
AB366940-5g
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane, 97%; .
 898761-39-2 97%
5g
 €1231.40 2025-04-15

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